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Compound of Interest

Compound Name: 3-(4-Fluorophenyl)pyridine

Cat. No.: B1316129 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for 3-(4-Fluorophenyl)pyridine is not

readily available, the following disposal procedures are based on the properties and hazards of

the closely related compound, 3-Fluoropyridine (CAS 372-47-4). It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific disposal

regulations and guidance.

The proper disposal of 3-(4-Fluorophenyl)pyridine is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This compound is presumed to be a

flammable liquid and an irritant, necessitating careful handling and disposal in accordance with

hazardous waste regulations.

I. Personal Protective Equipment (PPE) and Safety
Measures
Before handling 3-(4-Fluorophenyl)pyridine for disposal, ensure that the following personal

protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A flame-retardant lab coat.
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If vapors or aerosols are likely to be generated, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.

II. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite, sand, or earth. Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material and contaminated soil into a sealable,

properly labeled hazardous waste container. Use non-sparking tools for collection.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials should also be disposed of as hazardous waste.

III. Waste Collection and Storage
Waste 3-(4-Fluorophenyl)pyridine and any contaminated materials must be collected and

stored safely pending disposal:

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container should be compatible with flammable organic liquids.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-(4-Fluorophenyl)pyridine," and the associated hazards (e.g., Flammable Liquid,

Irritant).

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, acids, and bases.[1] The storage

area should be designated for flammable liquids and be equipped with appropriate fire

suppression systems.
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IV. Disposal Procedure
Under no circumstances should 3-(4-Fluorophenyl)pyridine be disposed of down the drain or

in regular trash.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Documentation: Complete all required hazardous waste manifests and documentation as per

your institution's and local regulations.

Professional Disposal: The waste will be transported to an approved hazardous waste

treatment, storage, and disposal facility (TSDF) for incineration or other appropriate

treatment methods.

Quantitative Data Summary
The following table summarizes the key quantitative data for the representative compound, 3-

Fluoropyridine.

Property Value

CAS Number 372-47-4

Molecular Formula C5H4FN

Molecular Weight 97.09 g/mol [2]

Boiling Point 107-108 °C (lit.)

Flash Point 13 °C (55.4 °F) - closed cup[1]

Density 1.13 g/mL at 25 °C (lit.)

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols for

handling flammable and irritant organic compounds. Specific experimental protocols involving
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3-(4-Fluorophenyl)pyridine should include a detailed risk assessment and a waste disposal

plan that is reviewed and approved by the relevant safety committees.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-(4-
Fluorophenyl)pyridine.
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Caption: Disposal workflow for 3-(4-Fluorophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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